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Compound of Interest

Compound Name: KVA-D-88

Cat. No.: B3025776 Get Quote

Essential Safety and Handling Guide for KVA-D-88
For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and logistical information for the handling and

disposal of KVA-D-88, a potent and selective phosphodiesterase 4B (PDE4B) inhibitor. While

the manufacturer's Safety Data Sheet (SDS) may not classify KVA-D-88 as hazardous under

the Globally Harmonized System (GHS), it is imperative for laboratory personnel to treat all

research chemicals with a high degree of caution. This guide is intended to supplement, not

replace, institutional safety protocols and professional judgment.

Physicochemical and Safety Data
A summary of the known properties and safety information for KVA-D-88 is presented below.

This data has been compiled from available research literature and supplier information.
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Property Value Source

Chemical Name --INVALID-LINK---methanone [1]

CAS Number 2410550-31-9 [1]

Molecular Formula C₁₇H₁₁Cl₂F₂N₃O [1][2]

Molecular Weight 382.19 g/mol [2]

Appearance Solid powder

Solubility

Soluble in Dimethyl Sulfoxide

(DMSO) and

Dimethylformamide (DMF) at

30 mg/mL. Soluble in a 1:5

solution of DMSO:PBS (pH

7.2) at 0.16 mg/mL.

Storage

Store stock solutions at -80°C

for up to 6 months or -20°C for

up to 1 month.

Personal Protective Equipment (PPE)
Given that KVA-D-88 is a potent investigational compound, and is often handled in a solvent

such as DMSO which can facilitate skin absorption, a robust approach to PPE is essential. The

following table outlines the recommended PPE for handling KVA-D-88.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.caymanchem.com/product/32732/pde4b-inhibitor
https://www.caymanchem.com/product/32732/pde4b-inhibitor
https://www.caymanchem.com/product/32732/pde4b-inhibitor
https://www.medkoo.com/products/39346
https://www.medkoo.com/products/39346
https://www.benchchem.com/product/b3025776?utm_src=pdf-body
https://www.benchchem.com/product/b3025776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Task Minimum PPE
Recommended Additional
PPE

Handling Solid KVA-D-88

- Nitrile gloves (double-gloved)

- Lab coat - Safety glasses

with side shields

- Face mask (N95 respirator

for weighing) - Disposable

sleeve covers

Preparing Solutions

- Chemical-resistant gloves

(Butyl rubber or thick nitrile) -

Chemical splash goggles - Lab

coat

- Face shield - Chemical-

resistant apron

Administering to Animals
- Nitrile gloves - Lab coat -

Safety glasses
- Disposable gown

Cleaning and Decontamination

- Chemical-resistant gloves -

Lab coat - Chemical splash

goggles

- Face shield

Glove Selection for Handling KVA-D-88 in DMSO

As KVA-D-88 is frequently dissolved in DMSO, glove selection should be based on resistance

to DMSO. Nitrile gloves offer limited protection and should be changed immediately upon

contact. For extended handling, more resistant gloves are recommended.

Glove Material
Breakthrough Time
(minutes)

Rating

Nitrile < 15
Poor to Fair (for incidental

contact only)

Latex < 15 Poor

Neoprene 30 - 60 Good

Butyl Rubber > 480 Excellent

Viton > 480 Excellent
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Note: Breakthrough times are approximate and can vary based on glove thickness,

manufacturer, and specific laboratory conditions. Always consult the glove manufacturer's

chemical resistance data.

Operational and Disposal Plans
A systematic approach to handling and disposal is critical to ensure laboratory safety and

minimize environmental impact.

Experimental Workflow
The following diagram outlines the standard workflow for handling KVA-D-88 in a laboratory

setting, from receiving to disposal.
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KVA-D-88 Handling and Disposal Workflow

Preparation

Handling

Cleanup and Disposal

Receive and Log Compound

Store Appropriately
(-20°C or -80°C)

Log location

Don Appropriate PPE

Before handling

Prepare Workspace in
Fume Hood/BSC

Weigh Solid KVA-D-88

Prepare Solution
(e.g., in DMSO)

Perform Experiment

Decontaminate Surfaces

Segregate Waste Streams

Dispose of Solid Waste Dispose of Liquid Waste

Doff and Dispose of PPE

Click to download full resolution via product page

Caption: Workflow for safe handling of KVA-D-88.
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Step-by-Step Handling Procedures
Preparation:

Before handling, ensure you have read and understood this guide and your institution's

safety protocols.

Work within a certified chemical fume hood or biological safety cabinet (BSC).

Cover the work surface with absorbent, plastic-backed paper.

Assemble all necessary equipment, including vials, spatulas, pipettes, and waste

containers.

Handling Solid KVA-D-88:

When weighing the solid compound, use a microbalance within a ventilated enclosure if

possible to minimize aerosolization.

Use dedicated, clean spatulas for transferring the powder.

Handle the powder gently to avoid creating dust.

Preparing Solutions:

Add the solvent (e.g., DMSO) to the vial containing the pre-weighed KVA-D-88.

Cap the vial securely before vortexing or sonicating to dissolve the compound.

Clearly label the solution with the compound name, concentration, solvent, and date of

preparation.

Disposal Plan
Proper disposal of KVA-D-88 and associated waste is crucial.

Solid Waste:
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Unused KVA-D-88 powder should be disposed of as chemical waste according to your

institution's guidelines.

Contaminated items such as weighing paper, pipette tips, and gloves should be collected

in a designated, sealed waste bag and disposed of as chemical waste.

Liquid Waste:

Solutions of KVA-D-88, especially in solvents like DMSO, must be collected as hazardous

liquid waste.

Do not pour any solutions containing KVA-D-88 down the drain.

Collect all liquid waste in a clearly labeled, sealed container. The label should include the

names and approximate concentrations of all components.

Decontamination:

All surfaces and equipment that have come into contact with KVA-D-88 should be

decontaminated.

A 70% ethanol solution can be used to wipe down surfaces after initial cleaning with a

suitable detergent.

Emergency Procedures
Signaling Pathway for Emergency Response
The following diagram illustrates the appropriate response to an exposure or spill event.
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Emergency Response Protocol for KVA-D-88

Personnel Exposure Spill

Exposure or Spill Event

Skin Contact Eye Contact Inhalation Ingestion Small Spill
(<100 mg or <10 mL)

Large Spill
(>100 mg or >10 mL)

Wash_Area

Wash with soap and water
for 15 minutes

Rinse_Eyes

Rinse with eyewash
for 15 minutes

Fresh_Air

Move to fresh air

Seek_Medical_Attention

Do NOT induce vomiting Absorb_Spill

Absorb with inert material

Evacuate_Area

Evacuate and secure area

Clean_Area

Clean with soap and water

Dispose_Waste

Dispose of as hazardous waste

Alert_EHS

Contact Environmental
Health and Safety

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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